Cas no 860204-32-6 (8-Hydroxyquinoline-7-acetonitrile)

• Product Name: 8-Hydroxyquinoline-7-acetonitrile
• CAS No: 860204-32-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4816461
• Update Time: 2025-07-22

8-Hydroxyquinoline-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyquinoline-7-acetonitrile

• Inchi： 1S/C11H8N2O/c12-6-5-9-4-3-8-2-1-7-13-10(8)11(9)14/h1-4,7,14H,5H2
• InChI Key： MFWBGIZWNKQTIV-UHFFFAOYSA-N
• SMILES： OC1=C(CC#N)C=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 8-Hydroxyquinoline-7-acetonitrile

Recent Advances in the Study of 8-Hydroxyquinoline-7-acetonitrile (CAS: 860204-32-6) and Its Applications in Chemical Biology and Medicine

8-Hydroxyquinoline-7-acetonitrile (CAS: 860204-32-6) is a derivative of 8-hydroxyquinoline, a compound known for its versatile biological activities, including antimicrobial, anticancer, and metal-chelating properties. Recent studies have explored the potential of this specific derivative in various therapeutic and diagnostic applications, leveraging its unique chemical structure and reactivity. This research brief synthesizes the latest findings on 8-Hydroxyquinoline-7-acetonitrile, focusing on its synthesis, biological activities, and potential applications in drug development and chemical biology.

One of the key areas of interest is the compound's role as a chelating agent for transition metals, which has implications for its use in treating metal-related disorders and infections. Recent studies have demonstrated that 8-Hydroxyquinoline-7-acetonitrile exhibits enhanced metal-binding affinity compared to its parent compound, making it a promising candidate for developing novel therapeutics targeting metal-dependent pathogens, such as Pseudomonas aeruginosa and Candida albicans. Additionally, its ability to modulate reactive oxygen species (ROS) levels has sparked interest in its potential as an antioxidant or pro-oxidant agent, depending on the cellular context.

In the realm of anticancer research, 8-Hydroxyquinoline-7-acetonitrile has shown promising activity against various cancer cell lines, including breast, lung, and prostate cancers. Mechanistic studies suggest that its cytotoxicity is mediated through the induction of apoptosis and inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis. Furthermore, its ability to selectively target cancer cells while sparing normal cells highlights its potential as a lead compound for developing targeted cancer therapies. Recent work has also explored its use in combination therapies, where it synergizes with conventional chemotherapeutic agents to enhance efficacy and reduce drug resistance.

The synthesis and structural modification of 8-Hydroxyquinoline-7-acetonitrile have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of analogs with improved pharmacokinetic properties and reduced toxicity. For instance, the introduction of substituents at specific positions on the quinoline ring has been shown to enhance its bioavailability and target specificity. These developments are critical for translating the compound's preclinical potential into clinical applications.

Looking ahead, the challenges in the development of 8-Hydroxyquinoline-7-acetonitrile-based therapeutics include optimizing its pharmacokinetic profile, minimizing off-target effects, and ensuring scalability of synthesis. Collaborative efforts between chemists, biologists, and clinicians will be essential to address these challenges and unlock the full potential of this compound. The ongoing research underscores the importance of 8-Hydroxyquinoline-7-acetonitrile as a versatile scaffold in drug discovery and its potential to contribute to the development of novel treatments for a range of diseases.